2,4-Dichloro-6-methoxybenzaldehyde
Overview
Description
“2,4-Dichloro-6-methoxybenzaldehyde” is a chemical compound used in a variety of scientific research applications, including organic synthesis, biochemical studies, and physiological studies. It has the empirical formula C8H6Cl2O2 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring substituted with two chlorine atoms, one methoxy group, and one formyl group . The exact positions of these substituents on the benzene ring can vary, leading to different isomers .
Scientific Research Applications
Synthesis and Ab Initio/DFT Studies
2,4-Dichloro-6-methoxybenzaldehyde is used in the synthesis of complex organic compounds. For example, it has been used in the synthesis of 2-(4-methoxyphenyl)benzo[d]thiazole, where its molecular structure and vibrational frequencies were studied using ab initio and density functional theory methods (Arslan & Algül, 2007).
Vibrational Analysis in Substituted Phenols
This compound is also significant in vibrational analysis studies. A study demonstrated the transferability of force constants in vibrations of phenols, including compounds similar to this compound (Rao & Rao, 2002).
Solid Phase Organic Synthesis
It has applications in solid phase organic synthesis. For instance, derivatives of benzaldehyde, including those structurally similar to this compound, have been used as linkers in solid phase organic synthesis (Swayze, 1997).
Schiff Base Synthesis
Another application area is the synthesis of Schiff bases. A study demonstrated the reaction of related compounds with 4-amino-6-methyl-3-thio-3,4-dihydro-1,2,4-triazin-5(2H)-one, producing Schiff bases (Tabatabaee et al., 2006).
Spectroscopic and Quantum Chemical Investigations
In spectroscopy and quantum chemistry, studies have explored compounds structurally akin to this compound for their vibrational frequencies and chemical properties (Abbas et al., 2016).
Electrosynthesis Pairing
This compound-related compounds are used in electrosynthesis, where they undergo chemical transformations under electrical conditions (Sherbo et al., 2018).
Insights into Natural Resources and Biosynthesis
The compound is also important in understanding the natural sources and biosynthesis of similar compounds in plants, particularly their roles in flavor and fragrance, and medicinal properties (Kundu & Mitra, 2016).
Zeolite Encapsulation in Catalysis
It has a role in catalysis, particularly in the context of zeolite encapsulation, where related compounds are used in oxidation reactions (Ghorbanloo & Alamooti, 2017).
properties
IUPAC Name |
2,4-dichloro-6-methoxybenzaldehyde | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6Cl2O2/c1-12-8-3-5(9)2-7(10)6(8)4-11/h2-4H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEKBRTWDQNPRPZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC(=C1)Cl)Cl)C=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6Cl2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.03 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.